Cas no 62002-54-4 (2,3-Naphthalenedione, octahydro-, trans-)

• Product name: 2,3-Naphthalenedione, octahydro-, trans-
• CAS No: 62002-54-4
• MF: C₁₀H₁₄O₂
• MW: 166.21696
• CID: 460957
• PubChem ID: 71390734

2,3-Naphthalenedione, octahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedione, octahydro-, trans-
• DTXSID30812633
• 62002-54-4
• (4aS,8aS)-Octahydronaphthalene-2,3-dione

• Inchi： InChI=1S/C10H14O2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h7-8H,1-6H2/t7-,8-/m0/s1
• InChI Key： XPTOEZHFSNIFGD-YUMQZZPRSA-N
• SMILES： C1CCC2CC(=O)C(=O)CC2C1

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14